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6-iodo-2,3-dihydro-1H-inden-1-

amine

Cat. No.: B13130147

Get Quote

Executive Summary
The 6-iodo-1-aminoindane scaffold represents a specialized subclass of rigidified amines.

Unlike its regioisomer 5-iodo-2-aminoindane (5-IAI)—a well-documented serotonin releasing

agent—the 1-aminoindane core is pharmacologically distinct, primarily functioning as a scaffold

for Monoamine Oxidase B (MAO-B) inhibitors (e.g., Rasagiline) and Monoamine Transporter

(MAT) inhibitors (e.g., Indatraline).

This guide dissects the SAR of the 6-iodo derivative, highlighting the impact of the iodine atom

at the C6 position on lipophilicity, metabolic stability, and binding pocket occupancy. The

presence of the iodine atom introduces potential for halogen bonding and serves as a steric

block against metabolic hydroxylation, significantly altering the pharmacokinetic profile

compared to the unsubstituted parent.

Structural Analysis & Nomenclature
To understand the SAR, one must first rigorously define the scaffold geometry and numbering,

which differs from the phenethylamine class.
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The 1-Aminoindane Core vs. 2-Aminoindane
1-Aminoindane (1-AI): The amine is attached to C1, the benzylic carbon. This structure

mimics a conformationally restricted benzylamine or

-methylbenzylamine. It is the pharmacophore for MAO inhibition.

2-Aminoindane (2-AI): The amine is attached to C2.[1] This structure mimics a

conformationally restricted amphetamine (phenethylamine). It is the pharmacophore for

monoamine release (e.g., MDAI, 5-IAI).

Numbering and Overlay
In the 1-aminoindane system:

C1: Chiral center (binding affinity is highly stereoselective, typically

).

C6: Located on the aromatic ring, para to the C3 methylene group and meta to the C1-amine

attachment point (geometrically).
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Scaffold Comparison

6-Iodo Substitution Effect

1-Aminoindane Core
(MAO Inhibitor / Reuptake Blocker)

Amine @ C1 (Benzylic)
Target: MAO-B / MATsHigh Affinity

2-Aminoindane Core
(Monoamine Releaser)
Amine @ C2 (Distal)

Target: SERT / DAT / NETHigh Affinity

Iodine @ C6

Lipophilicity (LogP ↑)

Metabolic Blockade
(Prevents 6-OH)

Halogen Bonding
(Sigma-hole interaction)

Click to download full resolution via product page

Figure 1: Comparative scaffold analysis and physicochemical effects of iodination.

Structure-Activity Relationship (SAR)[2]
The C1 Chiral Center (Stereochemistry)
The biological activity of 1-aminoindanes is profoundly stereospecific.

(R)-Enantiomer: Generally the eutomer (active isomer) for MAO-B inhibition. In the case of

Rasagiline, the (R)-enantiomer is orders of magnitude more potent than the (S)-enantiomer.

(S)-Enantiomer: Often the distomer, though it may retain weak activity or exhibit off-target

effects.
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Protocol: SAR studies must separate enantiomers via chiral HPLC or asymmetric synthesis

(see Section 5) to generate valid Ki data.

The C6-Iodine Substituent
The introduction of iodine at C6 is a critical modification:

Electronic Effects: Iodine is electron-withdrawing by induction but electron-donating by

resonance. However, its primary contribution in this scaffold is lipophilic bulk.

Steric Occlusion: The large van der Waals radius of iodine (1.98 Å) at C6 can fill hydrophobic

pockets in the MAO-B active site (substrate cavity) or the S1/S2 pockets of monoamine

transporters.

Metabolic Stability: C6 is a primary site for oxidative metabolism (hydroxylation) in the parent

1-aminoindane. Iodination blocks this position, potentially extending the half-life (

) and preventing the formation of potentially toxic phenolic metabolites.

Halogen Bonding: The iodine atom can act as a Lewis acid (sigma-hole donor) interacting

with backbone carbonyls or histidine residues within the target protein, potentially increasing

affinity by 5–10 fold compared to the chloro- or bromo-analogs.

N-Substitution (The Amine)
While the core topic is the primary amine, N-substitution dictates the functional switch:

Primary Amine (-NH2): Balanced activity, often a metabolite of N-substituted drugs.

N-Propargyl: Critical for irreversible MAO inhibition (mechanism-based suicide inhibition). 6-

iodo-N-propargyl-1-aminoindane would be a potent, lipophilic analog of Rasagiline.

N-Methyl: Increases BBB permeability but may shift selectivity towards releaser activity

(though less likely in the 1-aminoindane scaffold).

Biological Profile & Pharmacology[3][4]
Target Selectivity Table
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The following table summarizes the predicted and observed shifts in affinity based on the 1-

aminoindane vs. 2-aminoindane structural divergence.

Feature
6-Iodo-1-
Aminoindane

5-Iodo-2-
Aminoindane (5-
IAI)

Mechanism Note

Primary Target MAO-B / NET / DAT SERT / DAT

1-AI is a scaffold for

enzyme inhibition; 2-

AI for transport

reversal.

Action
Inhibitor

(Reuptake/Enzyme)
Releaser (Substrate)

C1-amine cannot

stabilize the

transporter open-

outward conformation

as effectively as C2.

Neurotoxicity
Low (Potential

Neuroprotective)
Low (Non-neurotoxic)

1-AI derivatives (e.g.,

Rasagiline) exhibit

anti-apoptotic

properties.

Metabolism

N-dealkylation,

Hydroxylation

(blocked at C6)

N-dealkylation,

Hydroxylation

C6-I protects the

aromatic ring from

Phase I oxidation.

Neurotoxicity Considerations
Unlike halogenated amphetamines (e.g., p-iodoamphetamine/PIA) which are highly neurotoxic,

aminoindanes generally show a safer profile.

Mechanism: The rigid indane ring prevents the formation of the toxic quinone metabolites

often seen with open-chain amphetamines.

6-Iodo-1-AI: Expected to share the neuroprotective properties of the parent 1-aminoindane,

provided the iodine does not introduce unexpected reactive metabolites.
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Experimental Protocols
Synthesis: Reductive Amination of 6-Iodo-1-Indanone
This is the most robust route for synthesizing 6-iodo-1-aminoindane, ensuring high yield and

access to the racemate for subsequent resolution.

Reagents: 6-iodo-1-indanone, Ammonium Acetate (

), Sodium Cyanoborohydride (

), Methanol (MeOH).

Protocol:

Pre-reaction: Dissolve 6-iodo-1-indanone (1.0 eq) in anhydrous MeOH under

atmosphere.

Imine Formation: Add Ammonium Acetate (10.0 eq) to the solution. Stir at room temperature

for 4 hours. Note: Excess ammonium acetate drives the equilibrium toward the imine.

Reduction: Cool the mixture to 0°C. Slowly add Sodium Cyanoborohydride (3.0 eq) portion-

wise.

Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. Monitor

via TLC (System: DCM/MeOH 9:1).

Quench: Acidify with 1M HCl to pH < 2 to decompose excess hydride.

Workup: Basify with NaOH to pH > 10. Extract with DCM (3x). Wash combined organics with

brine, dry over

, and concentrate.

Purification: Flash column chromatography (Silica gel; Gradient: 0-10% MeOH in DCM with

1%

).
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Resolution: (Optional) React with L-tartaric acid to crystallize the diastereomeric salt, yielding

the (R)-enantiomer.

6-Iodo-1-Indanone

Imine Formation
(NH4OAc, MeOH)

Intermediate Imine

Reduction
(NaCNBH3)

6-Iodo-1-Aminoindane (Racemic)

Chiral Resolution
(L-Tartaric Acid)

Optional

(R)-6-Iodo-1-Aminoindane

Click to download full resolution via product page

Figure 2: Synthetic pathway via reductive amination.

In Vitro Binding Assay (SERT/DAT/NET)
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To validate the SAR, binding affinities (

) must be determined using radioligand displacement.

Source Tissue: Rat brain synaptosomes or HEK293 cells expressing human transporters

(hSERT, hDAT, hNET).

Radioligands:

SERT:

Citalopram or

Paroxetine.

DAT:

WIN 35,428.

NET:

Nisoxetine.

Procedure:

Incubate membrane preparations with the radioligand and varying concentrations of 6-

iodo-1-aminoindane (

to

M).

Incubate for 1 hour at 25°C.

Terminate by rapid filtration through GF/B filters pre-soaked in 0.1% polyethylenimine.

Measure radioactivity via liquid scintillation counting.

Calculate
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and convert to

using the Cheng-Prusoff equation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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relationship-sar-of-6-iodo-1-aminoindane-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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